Linear 1,3-diarylpropanoids
Linear 1,3-diarylpropanoids are a class of organic compounds characterized by the presence of a propanoid (three-carbon) backbone and two aromatic ring substituents attached at the 1- and 3-positions. These molecules exhibit diverse structural features that make them valuable in various applications, including pharmaceuticals and natural products.
The structure of linear 1,3-diarylpropanoids typically follows the formula C3H5(Ar)2, where Ar represents an aromatic ring group such as phenyl or naphthyl. Due to their unique chemical properties, these compounds can undergo a range of transformations, including electrophilic substitution reactions at the aromatic sites.
In drug discovery and development, 1,3-diarylpropanoids have shown potential as inhibitors of various enzyme activities. For instance, they have been studied for their ability to modulate kinase activity, which is crucial in treating diseases like cancer and inflammatory disorders. Additionally, these compounds can act as scaffolds for further optimization and modification to enhance their therapeutic efficacy.
Overall, the structural flexibility and functional diversity of linear 1,3-diarylpropanoids make them promising candidates for a wide array of applications in both academia and industry.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
1,3-diphenylpropan-1-ol | 14097-24-6 | C15H16O |
![]() |
3-Benzyl-4-phenylbutan-2-one | 3506-88-5 | C17H18O |
![]() |
Benzenemethanol, a-(2-phenylethynyl)- | 1817-49-8 | C15H12O |
![]() |
2-Propanone,1-(4-chlorophenyl)-3-phenyl- | 35730-03-1 | C15H13ClO |
![]() |
2,2-Propanedithiol,1,3-diphenyl- | 42937-97-3 | C15H16S2 |
![]() |
2-Propanone,1-chloro-1,3-diphenyl- | 24767-69-9 | C15H13ClO |
![]() |
Benzenepropanol, g-amino-a-phenyl- | 25756-02-9 | C15H17NO |
![]() |
2-3-(R)-3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl-3-hydroxypropylphenyl-2-propanol | 150026-75-8 | C29H28ClNO2 |
![]() |
Benzene,1,1'-(1-methylene-1,3-propanediyl)bis- | 16606-47-6 | C16H16 |
![]() |
1,3-bis(2-methoxyphenyl)propane-1,3-dione | 142472-15-9 | C17H16O4 |
Related Literature
-
D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
-
Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
-
Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
-
Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
-
Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
Recommended suppliers
-
Wuhan brilliant Technology Co.,LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Jincang Pharmaceutical (Shanghai) Co., LTD.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Taian Jiayue Biochemical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Hefei Zhongkesai High tech Materials Technology Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Hangzhou Runyan Pharmaceutical Technology Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products